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ESO Archive QC1 Data Retrieval: Technical
Support Center
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals encountering

issues with QC1 data retrieval from the European Southern Observatory (ESO) archive.

Frequently Asked Questions (FAQs)
A quick resource for common questions regarding QC1 data and the ESO archive.
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Question Answer

What is QC1 data?

QC1 (Quality Control Level 1) data consists of

quality checks on pipeline-processed calibration

data.[1] It is used to monitor instrument stability

and performance.[1] The quality is measured by

numerical QC1 parameters.[1]

How can I access QC1 data?

QC1 data can be accessed through web-based

interfaces, including a master interface, a

browser for table content, and a plotter.[2]

These interfaces are considered to be in 'expert

mode' and require some user familiarity with the

instrument and data.[2] Direct access to the

QC1 database is also possible using SQL

statements.[3]

Are all data from the ESO Archive available

worldwide?

Generally, science data from the ESO Archive

are available to users worldwide after a

proprietary period, which is typically one year.[4]

Calibration files, however, are not subject to a

proprietary period and are immediately

accessible.[4]

How can I check the quality of a science

observation?

For Service Mode runs, it is recommended to

first check the associated Night Log file that is

provided with each science frame.[5] This log

contains comments on any issues that may

have occurred during the observation, such as

instrument problems, and information about the

ambient conditions like seeing and

transparency.[5]

What is the maximum number of files I can

request?

The maximum number of files that can be

requested via the Download Portal is currently

20,000 files per request.[5]

I have problems untarring .tar files. If you encounter issues while untarring a file, a

colon ":" in a filename might be misinterpreted

by your system.[4] You can try using the --force-
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local option with the tar command.[4] For

example: tar -xvf FILENAME.tar --force-local.[4]

Troubleshooting Guides
Step-by-step solutions for common problems encountered during QC1 data retrieval.

Issue 1: File Download Fails
If you are experiencing a failed file download, it could be due to a temporary system outage or

a network issue.[5][6]

Recommended Steps:

Restart the download: The first step is to try restarting the download for the specific file that

failed.[5][6]

Check your network connection: Ensure you have a stable internet connection.

Contact ESO support: If the download continues to fail, you can contact ESO support for

assistance via their support portal.[5][6]
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Caption: Troubleshooting workflow for a failed file download.

Issue 2: Download Script Not Working
The download scripts provided by the ESO archive are based on the WGET file transfer tool.[5]

These scripts may not work out-of-the-box on all operating systems.

Troubleshooting Steps:

Verify WGET installation:WGET is usually installed by default on Linux systems, but not

always on macOS or Windows.[5] Ensure that WGET is installed and accessible from your

command line.
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Handle certificate errors: If the script returns an error message mentioning ...use '--no-check-

certificate', you can run the script with the -d "--no-check-certificate" flag.[7]

Manage credentials:

The script will prompt for your password by default.[7]

To avoid this, you can create a .netrc file in your home directory with your login

credentials.[7]

A download will fail if the credentials in the .netrc file are incorrect.[5]
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Caption: Steps to troubleshoot issues with ESO download scripts.

Issue 3: "Reliable source serving corrupt data" Error
This error message can sometimes appear during the download process. While more

commonly associated with other ESO software, the underlying causes can be relevant.
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Potential Solutions:

Repair the launcher/downloader: If a repair option is available for your download tool, use it.

Check DNS settings: Some users have reported that changing their DNS servers (e.g., to

Google's DNS: 8.8.8.8 and 8.8.4.4) can resolve the issue.

Use a different network: The problem might be related to your Internet Service Provider

(ISP), so trying a different network, such as a mobile hotspot, could provide a workaround.

Experimental Protocols
While specific experimental protocols are defined by the researchers conducting the

observations, the processing of calibration data to generate QC1 parameters follows

standardized procedures at ESO.

QC1 Data Generation Methodology:

Data Acquisition: Calibration data are taken at the observatory, mostly during the daytime,

with some twilight and nighttime calibrations.[1]

Data Transfer: The acquired calibration data are transferred from the observatory to the ESO

headquarters archive within minutes.[1]

Data Processing: The calibration data are then processed incrementally at ESO

Headquarters using science-grade reduction pipelines.[1][5]

Parameter Extraction: Quality information is extracted from the processed data into QC1
parameters.[1]

Archiving and Monitoring: The QC1 parameters are archived and made available through the

QC1 database interface.[1] They are also used for monitoring the instrument's health and

performance over time.[1]
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Caption: Workflow for the generation of QC1 data at ESO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Quality Control and Data Processing:: QC at ESO [eso.org]

2. QC1 Database User's Guide: general [eso.org]

3. QC1 database project: access [eso.org]

4. support.eso.org [support.eso.org]

5. Archive - FAQ (Getting Data - Data Requests) - Knowledgebase / Archive / FAQ - ESO
Operations Helpdesk [support.eso.org]

6. ESO - What shall I do when a file download fails? [archive.eso.org]

7. support.eso.org [support.eso.org]

To cite this document: BenchChem. [troubleshooting common errors in QC1 data retrieval
from ESO archive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7789326#troubleshooting-common-errors-in-qc1-
data-retrieval-from-eso-archive]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b7789326?utm_src=pdf-body-img
https://www.benchchem.com/product/b7789326?utm_src=pdf-body
https://www.benchchem.com/product/b7789326?utm_src=pdf-custom-synthesis
https://www.eso.org/observing/dfo/quality/UVES/qc/qc.html
http://www.eso.org/observing/dfo/quality/QC1_database/users_guide.html
http://www.eso.org/observing/dfo/quality/QC1_database/access.html
https://support.eso.org/en-GB/kb/articles/pdf/archive-faq-getting-data-general
https://support.eso.org/en-US/kb/articles/archive-faq-getting-data-data-requests
https://support.eso.org/en-US/kb/articles/archive-faq-getting-data-data-requests
https://archive.eso.org/cms/faq/instant-download-what-shall-i-do-when-a-file-download-fails.html
https://support.eso.org/en-US/kb/articles/pdf/archive-faq-getting-data-data-requests
https://www.benchchem.com/product/b7789326#troubleshooting-common-errors-in-qc1-data-retrieval-from-eso-archive
https://www.benchchem.com/product/b7789326#troubleshooting-common-errors-in-qc1-data-retrieval-from-eso-archive
https://www.benchchem.com/product/b7789326#troubleshooting-common-errors-in-qc1-data-retrieval-from-eso-archive
https://www.benchchem.com/product/b7789326#troubleshooting-common-errors-in-qc1-data-retrieval-from-eso-archive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7789326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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